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Compound of Interest

Compound Name: L-Alanine-1-13C,15N

Cat. No.: B12062408

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling L-Alanine-1-13C,15N. The following
procedures ensure safe handling, storage, and disposal of this isotopically labeled amino acid.

Hazard Identification and Personal Protective
Equipment

L-Alanine-1-13C,15N is a non-hazardous substance according to the Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals.[1][2] HoweVer, it may cause mild
irritation to the skin, eyes, and respiratory tract.[1][3] Adherence to standard laboratory safety

protocols and the use of appropriate personal protective equipment (PPE) are essential to
minimize exposure.

Recommended Personal Protective Equipment (PPE):
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Protection Type Equipment Specification

Conforming to NIOSH (US) or
Eye Protection Safety Glasses EN 166 (EU) standards, with
side-shields.[1]

_ Wear suitable protective
Hand Protection Gloves
gloves.

] ] ] Wear suitable protective
Body Protection Protective Clothing )
clothing, such as a lab coat.

Where risk assessment
indicates necessity, use a full-
face respirator with multi-
purpose combination (US) or
type ABEK (EN 14387)

respirator cartridges as a

Respiratory Protection Respirator

backup to engineering

controls.

Operational and Disposal Plans

Handling and Storage:

o Engineering Controls: Use in a well-ventilated area. A laboratory fume hood or mechanical
exhaust system should be utilized to prevent exposure.

o Safe Handling Practices: Avoid contact with skin and eyes. Prevent the formation of dust and
aerosols. Wash hands thoroughly after handling.

o Storage Conditions: Store at room temperature in a dry, well-ventilated place. Keep the
container tightly closed.

First Aid Measures:
o Eye Contact: Flush eyes with water as a precaution.

o Skin Contact: Wash off with soap and plenty of water.
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 Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration
and consult a physician.

 Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.
Spill and Disposal Procedures:

o Spill Containment: For spills, sweep up the solid material and place it in a suitable, closed
container for disposal. Avoid generating dust.

o Disposal: Dispose of the material in accordance with local, state, and federal regulations. Do
not allow the product to enter drains.

Experimental Workflow

The following diagram outlines the standard operational workflow for handling L-Alanine-1-
13C,15N from receipt to disposal, emphasizing safety checkpoints.
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Receiving and Storage

Receive L-Alanine-1-13C,15N

nspect Container Integrity

Store at Room Temperature in a Dry, Well-Ventilated Area

Prepare for Experiment

Handling and Experimentation

Don Appropriate PPE

Weigh and Handle in Fume Hood

Conduct Experiment

Post-Experiment Cleanup

Waste and Disposal

Collect Waste in Labeled, Sealed Container

Dispose of According to Institutional and Regulatory Guidelines

Click to download full resolution via product page

Caption: Workflow for safe handling of L-Alanine-1-13C,15N.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdnisotopes.com [cdnisotopes.com]

2. sigmaaldrich.cn [sigmaaldrich.cn]

3. isotope.com [isotope.com]

« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling L-
Alanine-1-13C,15N]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12062408#personal-protective-equipment-for-
handling-l-alanine-1-13c-15n]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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